Cas no 1225540-52-2 (1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one
• CAS No: 1225540-52-2
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 5894915
• PubChem ID: 82082974
• Update Time: 2025-05-23

1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one
• EN300-1897588
• 1225540-52-2

• Inchi： 1S/C7H8BrNOS/c1-9-4-5(10)6-2-3-7(8)11-6/h2-3,9H,4H2,1H3
• InChI Key： YVMMWXNAPLCCIP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CNC)=O)S1

Computed Properties

• Exact Mass: 232.95100g/mol
• Monoisotopic Mass: 232.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one

Comprehensive Analysis of 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1225540-52-2)

The compound 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1225540-52-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a bromothiophene core and a methylamino side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

One of the most frequently searched topics related to this compound is its synthetic pathway. The preparation of 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one typically involves multi-step organic reactions, including bromination, amination, and ketone formation. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods, which align with the growing demand for environmentally friendly chemical processes. This aligns with the broader trend of sustainable drug development, a hot topic in the pharmaceutical industry.

Another area of interest is the compound's physicochemical properties. With a molecular weight of 248.13 g/mol, 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its logP value, a critical parameter in drug design, suggests favorable membrane permeability, making it a promising candidate for further pharmacological studies. These properties are often queried in chemical databases and AI-driven drug discovery platforms.

The compound's potential role in medicinal chemistry cannot be overstated. Its bromothiophene moiety is a common pharmacophore found in many FDA-approved drugs, particularly those targeting G-protein-coupled receptors (GPCRs) and ion channels. This has led to a surge in research exploring its derivatives for treating conditions such as neurodegenerative diseases and chronic pain. These applications are frequently discussed in academic forums and patent literature, reflecting the compound's growing importance.

In addition to its pharmaceutical applications, 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one is also studied for its material science potential. Its conjugated system and electron-withdrawing bromine atom make it a candidate for use in organic semiconductors and photovoltaic materials. This dual utility in both life sciences and advanced materials highlights its versatility and broad appeal.

Quality control and analytical characterization are critical aspects of working with this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to ensure purity and confirm structural integrity. These methods are often searched by laboratory professionals and quality assurance specialists.

As the demand for tailor-made chemical intermediates grows, 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one stands out as a compound with significant potential. Its applications span from drug discovery to advanced materials, making it a subject of ongoing research and development. For those interested in its commercial availability, it is essential to source it from reputable chemical suppliers who adhere to strict quality standards.

In summary, 1-(5-bromothiophen-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1225540-52-2) is a multifaceted compound with wide-ranging applications. Its unique structure and properties make it a valuable asset in both pharmaceutical and material science research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in cutting-edge research and industrial applications.